(1S)-3,7,7-Trimethylbicyclo[4.1.0]hept-3-ene-2,5-dione

• CAS No.: 67670-72-8
• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol
• IUPAC Name: (1S)-3,7,7-trimethylbicyclo[4.1.0]hept-3-ene-2,5-dione
• InChI: InChI=1S/C10H12O2/c1-5-4-6(11)7-8(9(5)12)10(7,2)3/h4,7-8H,1-3H3/t7?,8-/m1/s1
• InChI Key: BBRJZZUFDYMNIY-BRFYHDHCSA-N
• Isomeric SMILES: CC1=CC(=O)C2[C@H](C1=O)C2(C)C
• Canonical SMILES: CC1=CC(=O)C2C(C1=O)C2(C)C

Description

(1S)-3,7,7-Trimethylbicyclo[4.1.0]hept-3-ene-2,5-dione is a bicyclic organic compound characterized by its unique structure and chemical properties. This compound is notable for its applications in various fields, including organic synthesis, pharmaceuticals, and materials science. Its distinct bicyclic framework and functional groups make it a valuable subject of study in both academic and industrial research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S)-3,7,7-Trimethylbicyclo[4.1.0]hept-3-ene-2,5-dione typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the cyclization of a suitable precursor under acidic or basic conditions, followed by oxidation or reduction reactions to introduce the desired functional groups. The reaction conditions, such as temperature, solvent, and catalysts, play a crucial role in determining the yield and purity of the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. These methods often utilize optimized reaction conditions and advanced purification techniques to ensure high efficiency and product quality. The use of automated reactors and in-line monitoring systems can further enhance the scalability and reproducibility of the synthesis.

Chemical Reactions Analysis

Types of Reactions

(1S)-3,7,7-Trimethylbicyclo[4.1.0]hept-3-ene-2,5-dione undergoes various chemical reactions, including:

Oxidation: The compound can